Cas no 1036470-12-8 (2-Methyl-1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine)

• Product Name: 2-Methyl-1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine
• CAS No: 1036470-12-8
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 4568883
• Update Time: 2025-10-23

2-Methyl-1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine
• 2-Methyl-1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine

• Inchi： 1S/C11H14N4O/c1-7(2)9(12)11-14-10(15-16-11)8-4-3-5-13-6-8/h3-7,9H,12H2,1-2H3
• InChI Key： DEMDEANPMXUBJP-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2=CC=CN=C2)N=1)(N)C(C)C

Additional information on 2-Methyl-1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine

Professional Introduction to Compound with CAS No. 1036470-12-8 and Product Name: 2-Methyl-1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine

The compound with the CAS number 1036470-12-8 and the product name 2-Methyl-1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a pyridine ring and an oxadiazole moiety, contributes to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 2-Methyl-1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine structure combines elements that are known to enhance binding affinity and selectivity in biological targets. Specifically, the pyridine ring is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with biological receptors. The oxadiazole ring, on the other hand, is recognized for its stability and ability to modulate enzyme activity.

Recent studies have highlighted the importance of 2-Methyl-1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine in the context of developing new therapeutic agents. Research has demonstrated that this compound exhibits promising inhibitory effects on various enzymes and receptors involved in inflammatory and metabolic disorders. The structural features of this molecule allow it to interact with biological targets in a highly specific manner, which is crucial for developing drugs with minimal side effects.

The synthesis of 2-Methyl-1-3-(pyridin-3-y)l)-1,2,4-Oxadiazol5-y]propan-l-am ine involves a multi-step process that requires precise control over reaction conditions. The introduction of the pyridine ring at the 3-position of the oxadiazole moiety is particularly critical for achieving the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yield and purity of the final product.

One of the most compelling aspects of this compound is its potential in treating chronic diseases. Preliminary studies have shown that 2-Methyl-l -3-(pyridin -3-y l) -l , 2 , 4 -oxadiazol -5-y l] propan-l-am ine can modulate pathways associated with pain perception and inflammation. This makes it a promising candidate for developing new treatments for conditions such as arthritis and neuropathic pain. Additionally, its ability to interact with multiple targets suggests that it may have broader therapeutic applications.

The development of 2-Methyl-l -3-(pyridin -3-y l) -l , 2 , 4 -oxadiazol -5-y l] propan-l-am ine also aligns with current trends in drug discovery towards personalized medicine. By leveraging computational methods and high-throughput screening, researchers can rapidly identify derivatives of this compound that exhibit enhanced efficacy or reduced toxicity. This approach allows for the customization of treatments based on individual patient profiles.

Furthermore, the environmental impact of synthesizing CAS No. 1036470-l 2 -8 has been carefully considered. Green chemistry principles have been integrated into the synthetic route to minimize waste and reduce energy consumption. This sustainable approach not only benefits the environment but also makes the production process more cost-effective and scalable.

In conclusion,CAS No.l036470-l 2 -8and its corresponding product name,2-Methyl-l -3-(pyridin -3-y l) -l , 2 , 4 -oxadiazol -5-y l] propan-l-am ine, represent a significant advancement in pharmaceutical chemistry. Their unique structural features and promising biological activities make them valuable candidates for further research and development. As our understanding of disease mechanisms continues to evolve,this compound holds great potential for contributing to innovative therapeutic solutions.